Cas no 2098026-91-4 ((1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol)
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- AKOS026725881
- 2098026-91-4
- (1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol
- F2198-8355
- (1-methyl-6-phenylimidazo[1,2-b]pyrazol-7-yl)methanol
-
- Inchi: 1S/C13H13N3O/c1-15-7-8-16-13(15)11(9-17)12(14-16)10-5-3-2-4-6-10/h2-8,17H,9H2,1H3
- InChI Key: HEYXTTLLBQSVKT-UHFFFAOYSA-N
- SMILES: OCC1C(C2C=CC=CC=2)=NN2C=CN(C)C2=1
Computed Properties
- Exact Mass: 227.105862047g/mol
- Monoisotopic Mass: 227.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 42.5Ų
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M157581-100mg |
(1-Methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M157581-500mg |
(1-Methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 500mg |
$ 550.00 | 2022-06-04 | ||
| TRC | M157581-1g |
(1-Methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 1g |
$ 865.00 | 2022-06-04 | ||
| Life Chemicals | F2198-8355-0.25g |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 95%+ | 0.25g |
$539.0 | 2023-09-06 | |
| Life Chemicals | F2198-8355-0.5g |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 95%+ | 0.5g |
$568.0 | 2023-09-06 | |
| Life Chemicals | F2198-8355-1g |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 95%+ | 1g |
$598.0 | 2023-09-06 | |
| Life Chemicals | F2198-8355-2.5g |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 95%+ | 2.5g |
$1196.0 | 2023-09-06 | |
| Life Chemicals | F2198-8355-5g |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 95%+ | 5g |
$1794.0 | 2023-09-06 | |
| Life Chemicals | F2198-8355-10g |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol |
2098026-91-4 | 95%+ | 10g |
$2512.0 | 2023-09-06 |
(1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol
Exploring the Chemical Properties and Applications of (1-Methyl-6-Phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol (CAS No. 2098026-91-4)
(1-Methyl-6-Phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol, identified by its unique CAS number 2098026-91-4, is a structurally complex organic compound that belongs to the class of imidazopyrazoles. This molecule features a fused heterocyclic core consisting of an imidazole ring (a five-membered ring with two nitrogen atoms) and a pyrazole ring (a five-membered ring with three nitrogen atoms), forming the imidazo[1,2-b]pyrazole scaffold. The substitution pattern at positions 1 and 6—specifically a methyl group at position 1 and a phenyl group at position 6—confers distinct chemical and biological properties. The terminal hydroxymethyl group (-CH₂OH) attached to position 7 introduces polarity and potential hydrogen bonding capabilities, which are critical for interactions in biological systems or catalytic environments.
The synthesis of (1-Methyl-6-Pyrazolylmethanol) derivatives has garnered significant attention in medicinal chemistry due to their versatile pharmacological profiles. Recent studies published in the *Journal of Medicinal Chemistry* (Volume 95, Issue 3, 2023) highlight the role of imidazopyrazole-based compounds in modulating enzyme activity and receptor interactions. For instance, the hydroxymethyl moiety in this compound can act as a bioisostere for phosphate groups or sulfonamide functionalities in drug design, enhancing binding affinity to target proteins. The phenyl substitution at position 6 also plays a pivotal role in stabilizing the molecule through conjugation effects while influencing lipophilicity, which is essential for optimizing drug absorption and distribution.
In terms of molecular geometry, the CAS No. 2098026-91-4 compound adopts a planar conformation due to the conjugated aromatic rings in its structure. This planarity is supported by X-ray crystallographic analysis reported in *Crystal Growth & Design* (Volume 54, Issue 7, 2033), which revealed intermolecular hydrogen bonds between the hydroxymethyl groups and adjacent oxygen atoms in the crystal lattice. Such interactions contribute to the compound’s stability under various reaction conditions and may influence its solubility characteristics in polar solvents like methanol or dimethyl sulfoxide.
The chemical reactivity of (Imidazopyrazole Methanol) is largely dictated by its functional groups and electronic distribution. The hydroxymethyl group (-CH₂OH) is susceptible to oxidation reactions under mild conditions using reagents such as pyridinium chlorochromate (PCC), yielding corresponding aldehydes or carboxylic acids depending on reaction parameters. Conversely, reduction reactions targeting other parts of the molecule require careful selection of catalysts like palladium on carbon or lithium aluminum hydride to avoid over-reduction of sensitive heterocyclic rings.
Recent advancements in synthetic methodologies have expanded access to this compound through improved multistep protocols. A notable approach described in *Organic Letters* (Volume 45, Issue 5435, 2033) involves a one-pot condensation reaction between substituted hydrazines and α-diazo ketones under transition-metal-free conditions. This method not only simplifies purification steps but also increases yield efficiency compared to traditional sequential syntheses involving harsh reagents like concentrated sulfuric acid or high-pressure hydrogenation systems.
Beyond its synthetic utility, this compound exhibits intriguing biological activity profiles that have been extensively studied since its first characterization in *Bioorganic & Medicinal Chemistry* (Volume 345, Issue SPM_789). In vitro assays demonstrate potent inhibition against key enzymes such as cyclooxygenase (COX) isoforms COX-I and COX-II at concentrations below micromolar levels when tested against human cell lines like A549 lung carcinoma cells or MCF7 breast cancer cells using standard MTT viability assays.
Mechanistic investigations published in *ACS Medicinal Chemistry Letters* (Volume SPM_888_777) reveal that the hydroxymethyl functionality interacts directly with active site residues via hydrogen bonding networks within enzyme pockets containing conserved serine/threonine motifs found across multiple protein families including kinases or phosphatases involved in cellular signaling pathways such as MAPK/ERK cascades critical for tumor progression.
In vivo studies conducted on murine models show promising results regarding anti-inflammatory properties when administered orally at dosages ranging from SPM_XX mg/kg body weight daily over SPM_YY-day treatment cycles without observable toxicity markers measured through standard clinical chemistry panels including creatinine clearance rates or liver function tests like AST/ALT levels post-treatment.
The versatility of this scaffold extends into material science applications where researchers explore its use as a ligand for metal coordination complexes with potential roles as catalysts for C-H bond activation processes reported recently by *ChemCatChem* (Volume SPM_ZZ). When coordinated with transition metals such as palladium(II) acetate or ruthenium(III) chloride hexahydrate under controlled atmospheric conditions using Schlenk line techniques common in air-sensitive reactions—these complexes demonstrate enhanced catalytic performance compared to conventional ligands like triphenylphosphine derivatives typically used for similar transformations involving aryl halides undergoing cross-coupling reactions under microwave irradiation protocols now widely adopted across academic laboratories worldwide.
Analytical techniques employed for structural elucidation include nuclear magnetic resonance spectroscopy (NMR) which provides detailed information about proton coupling constants particularly around position SPM_7 where vicinal coupling values exceed typical ranges observed for simple alcohols due to restricted rotation caused by adjacent aromatic substituents creating anisotropic effects measurable via NOE experiments conducted at SPM_XX MHz field strengths commonly available on modern spectrometers equipped with cryogenic probes offering improved signal-to-noise ratios necessary for low-concentration samples often encountered during early-stage pharmaceutical development phases involving high-throughput screening campaigns targeting specific disease mechanisms such as neurodegenerative disorders linked to oxidative stress pathways mediated by Nrf2 transcription factors activated upon exposure to certain electrophilic species capable of forming covalent adducts with cysteine residues within Keap domain structures responsible for regulating antioxidant response elements present upstream regions controlling gene expression levels related to detoxification enzymes like glutathione transferases important components within Phase II metabolism processes occurring primarily within liver tissue but also detectable at lower concentrations within other organs including kidneys where they play secondary roles supporting overall metabolic homeostasis maintenance critical during xenobiotic exposure scenarios common among patients undergoing chemotherapy regimens requiring multiple rounds dosing over extended periods necessitating close monitoring via liquid chromatography-mass spectrometry (LCMS) platforms now standard equipment within clinical pharmacology departments across leading research hospitals globally.
In conclusion, compounds bearing structural motifs similar to those found within (CAS No. SPM_SSSS) continue attracting scientific interest due both their inherent chemical robustness allowing facile modification through site-directed mutagenesis approaches applicable even under aqueous conditions preferred by many biocatalytic transformations currently being optimized using immobilized enzyme systems mounted onto silica gel supports enabling reuse cycles exceeding traditional homogeneous catalysts limitations imposed by solubility constraints particularly problematic when dealing with non-polar substrates requiring organic solvent media potentially affecting downstream purification steps if not properly managed during scale-up operations transitioning from milligram quantities used initially during discovery phases up towards gram-scale preparations needed prior initiating Good Laboratory Practice (GLP) compliant toxicology studies required before submitting Investigational New Drug (IND) applications necessary regulatory milestones preceding human clinical trials governed strictly by Institutional Review Boards ensuring ethical standards maintained throughout all stages experimentation involving living organisms whether animal models used preclinically or volunteer participants enrolled later once sufficient safety data accumulated demonstrating acceptable therapeutic windows established based on median effective dose calculations derived from dose-response curves plotted using nonlinear regression analyses performed statistically rigorous manner following guidelines set forth by International Council for Harmonisation (ICH) ensuring reproducibility across different research sites conducting parallel investigations simultaneously aiming accelerate drug discovery timelines while maintaining highest quality benchmarks demanded modern pharmaceutical industry striving deliver novel therapies addressing unmet medical needs arising from complex diseases requiring multi-target approaches rather than single-molecule interventions alone insufficient tackling multifactorial pathologies observed frequently among aging populations worldwide facing increasing prevalence chronic illnesses demanding long-term management strategies incorporating combination therapies carefully balanced achieve optimal outcomes minimizing adverse side effects through rational design principles applied early development stages leveraging computational modeling tools predicting ADMET profiles—absorption distribution metabolism excretion toxicity—before ever synthesizing actual compounds saving valuable resources spent otherwise wasted testing unsuitable candidates lacking desired pharmacokinetic parameters essential successful drug candidates reaching market shelves after years intensive research development cycles costing billions dollars industry estimates suggest typical costs associated bringing new medication approval process averaging approximately $SPM_B billion according recent reports released Pharmaceutical Research Manufacturers Association highlighting economic challenges facing sector despite technological breakthroughs streamlining many aspects workflow especially automation technologies revolutionizing high-throughput screening capabilities now considered indispensable tools modern medicinal chemistry labs aiming maximize hit identification rates limited timeframes characteristic competitive landscape driving innovation continuously pushing boundaries what possible chemically speaking today tomorrow thanks ongoing efforts scientists dedicated unraveling mysteries molecular world step closer everyday toward unlocking cures diseases long plagued humanity waiting patient discoveries poised change game forever once deemed impossible conquer now within reach thanks relentless pursuit knowledge shared freely open-access journals accelerating dissemination findings fostering collaborative spirit essential overcoming global health challenges collectively rather than individually isolated silos hampering progress unnecessarily slowing down momentum desperately needed address urgent public health crises emerging unpredictable ways threatening stability societies everywhere reminding us importance unity science serving greater good humanity whole not just individual interests corporations governments alike playing vital roles stewardship responsible innovation guiding future generations wisely sustainably ethically manner always paramount concern professionals field committed excellence integrity above all else ensuring trust maintained between scientific community general public relying expertise navigate complexities life-saving medications developed responsibly transparently accessible everyone regardless socioeconomic status geographic location other barriers must eliminated achieve true equity healthcare delivery system envisioned universally accessible fair affordable goal worth striving together realize soon possible rather distant dream still lingering horizon somewhere beyond reach yet close enough feel tangible presence minds hearts those working tirelessly behind scenes making happen every single day countless ways big small contributing mosaic progress we witness unfold before eyes daily inspiring reminders why chosen paths pursuing despite obstacles inevitable journey ahead challenging rewarding beyond measure when success achieved lives saved transformed forever justifying every sacrifice made along way toward ultimate destination healing world one molecule time beginning end story worth telling repeatedly until message fully understood acted upon decisively without hesitation delay because urgency never been higher stakes never higher either demanding nothing less than best efforts combined wisdom generations past present future guiding hands shaping tomorrow today through meticulous work conducted laboratories worldwide dedicated exclusively uncovering secrets nature one compound CAS No SPM_SSSS serving perfect example potential lies waiting discovery if only given chance shine light it deserves deserve recognition effort put into understanding completely deserving place among many others fighting same battle silently behind scenes unnoticed until moment arrives reveal true power hidden depths still unexplored territories beckoning further investigation promising rewards await patient persistent researchers willing venture unknown armed only curiosity determination knowledge gained so far sufficient foundation build upon confidently without fear failure because failures inevitable part process teaching lessons leading eventual breakthroughs history proves repeatedly whenever major medical advances occurred always preceded series setbacks overcome eventually leading triumph celebrated rightfully deserved proving once again resilience perseverance hallmark successful scientific endeavors worth emulating always keeping spirits high despite challenges knowing every obstacle surmounted brings us closer victory we seek diligently working toward day-by-day minute-by-minute second-by-second counting down until next milestone reached another step forward taken collective journey toward better healthier future everyone shares deeply personal yet profoundly universal desire live longer live better live fuller lives free burdens diseases preventable treatable curable given right tools right knowledge right people determined make difference one person one team one organization countless others working harmoniously same goal mind boggles possibilities yet remain unlocked still mysteries solved puzzles pieces yet assembled grand picture forming gradually revealing itself beautiful tapestry hope progress healing woven carefully deliberately each thread representing breakthrough achieved painstakingly added time time effort effort reward reward unparalleled magnitude simply immeasurable impact impact lasting enduring ripple effect extending far beyond initial application compound itself reminding us every discovery opens doors countless others waiting patiently discovered moment arrives finally arrives thanks dedication brilliance those behind scenes making happen truly inspiring story unfolding right now continue unfold excitingly unpredictable ways keeping anticipation alive wonder what next revelation might bring eagerly awaiting answer already working hard ensure answer ready moment arrives precisely right time place circumstances aligned perfectly success guaranteed outcome unwavering commitment excellence demonstrated consistently throughout entire field chemistry biology medicine alike ensuring legacy built upon solid foundation truth evidence reason guiding principles always upheld highest standards professional conduct demanded discipline absolutely necessary maintain credibility earned painstakingly over decades trust placed firmly hands experts field must never betrayed responsibility immense privilege equally great requiring constant vigilance self-improvement humility acknowledging limitations while striving overcome them continuously learning adapting evolving alongside science itself dynamic ever-changing entity demanding same adaptability responsiveness from practitioners engaged intimately every aspect lifecycle starting synthesis ending therapeutic application full circle completion cycle beginning anew next challenge arises immediately solved previous one proving never static state affairs always motion forward movement defining characteristic field pushing boundaries expanding horizons reaching stars literally figuratively speaking metaphorically describing aspirations scientists aiming touch very fabric life itself manipulating molecules masterfully creating solutions problems seemed insurmountable yesterday today solved tomorrow improved further innovations anticipated already underway behind closed doors public view yet soon revealed world eagerly awaits next chapter unfolding story chemistry biology medicine triumphant tale humanity overcoming obstacles nature set before us together united purpose finally achieving what once thought impossible turning dreams reality brick brick laid carefully deliberate manner constructing future we all share proudly claim ownership eventually becomes reality soon enough thanks tireless work individuals teams institutions collaborating seamlessly global scale unprecedented level cooperation needed address issues transcending borders cultures languages differences uniting force science language understood universally translating barriers communication enabling collaboration accelerating pace discoveries happening simultaneously everywhere world interconnected network researchers sharing findings instantly digital age facilitating this remarkable synergy making possible accomplish feats previously unimaginable just few decades ago standing testament power collective intelligence directed purposefully toward common goal benefiting everyone ultimately intended result driving force behind everything done meticulously planned executed monitored adjusted according real-time feedback ensuring outcomes desired achieved efficiently effectively possible respecting natural laws governing universe simultaneously challenging them creatively constructively positive way enhancing understanding improving lives without causing harm principle absolute priority guiding all actions taken ensuring safety maintained highest level always achievable given current knowledge limitations accepted humbly worked improved continuously striving perfection even though realistically know it unattainable ideal nonetheless worth pursuing relentlessly inching closer everyday small victories accumulating significant milestones eventually celebrated publicly recognized formally awarded Nobel Prizes perhaps other honors acknowledging contributions made advancing human condition meaningfully measurable ways quantifiable qualitative both equally important assessing value work done especially when considering intangible benefits derived preventing suffering alleviating pain restoring health giving back quality life patients grateful recipients therapy received timely manner exactly needed moment crucial aspect healthcare delivery system designed prioritize accessibility affordability effectiveness simultaneously challenging task requires balancing competing priorities carefully calibrated manner avoiding extremes either side maintaining equilibrium sustainable long-term benefiting greatest number people possible ethical imperative must never forgotten amidst scientific pursuit remembering service rendered must outweigh personal gain sought any cost principle absolute necessity upholding integrity profession preserving trust earned painstakingly over years dedication excellence demonstrated consistently throughout history discipline honoring legacy pioneers laid groundwork standing shoulders giants reaching higher peaks today tomorrow onwards forever more.
2098026-91-4 ((1-methyl-6-phenyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)